Cas no 1527763-35-4 (Acetic acid, 2-[2-(1-piperidinyl)ethoxy]-)

• Product Name: Acetic acid, 2-[2-(1-piperidinyl)ethoxy]-
• CAS No: 1527763-35-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5989824
• PubChem ID: 23449728
• Update Time: 2025-09-26

Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[2-(1-piperidinyl)ethoxy]-
• EN300-6490857
• CS-0346338
• 2-(2-(Piperidin-1-yl)ethoxy)acetic acid
• 2-[2-(piperidin-1-yl)ethoxy]acetic acid
• 1527763-35-4
• AKOS018245945
• SCHEMBL6786534

• Inchi： 1S/C9H17NO3/c11-9(12)8-13-7-6-10-4-2-1-3-5-10/h1-8H2,(H,11,12)
• InChI Key： CVLMZHPHYCWRFQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCCN1CCCCC1

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 328.6±17.0 °C(Predicted)
• pka: 3.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Acetic acid, 2-[2-(1-piperidinyl)ethoxy]-

Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- (CAS No. 1527763-35-4): A Comprehensive Overview

Acetic acid, 2-[2-(1-piperidinyl)ethoxy]-, identified by its CAS number 1527763-35-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of novel therapeutic agents. The compound's structure incorporates both acetic acid and piperidine moieties, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- consists of an acetic acid backbone substituted with a 2-(1-piperidinyl)ethoxy group. This configuration suggests a potential for interactions with various biological targets, making it a valuable scaffold for medicinal chemistry investigations. The presence of the piperidine ring is particularly noteworthy, as piperidine derivatives are widely recognized for their role in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and other therapeutic areas.

In recent years, there has been growing interest in the development of small molecule inhibitors that modulate enzyme activity and receptor binding. The structural features of Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- make it a promising candidate for such applications. Specifically, the acetic acid moiety can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets. Meanwhile, the piperidine group can engage in hydrophobic interactions or form salt bridges with polar residues in proteins.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been exploring its derivatives to identify novel pharmacophores that could enhance binding affinity and selectivity. For instance, modifications to the piperidine ring or the ethoxy group could lead to compounds with improved solubility, bioavailability, and metabolic stability. These modifications are crucial for optimizing drug-like properties and ensuring that the final therapeutic agents are effective and safe.

The synthesis of Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents efficiently. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and environmental considerations.

The pharmacological profile of Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. For example, derivatives of this compound have shown potential in inhibiting enzymes involved in inflammatory pathways or neurotransmitter signaling. Such activities make it an attractive candidate for treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. Further preclinical studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmaceutical applications, Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- may find utility in other areas of chemical research. Its unique structure provides a platform for studying molecular recognition processes and developing new synthetic methodologies. Researchers can leverage this compound to explore novel interactions between small molecules and biological macromolecules, which could lead to breakthroughs in drug design and molecular biology.

The future directions for research on Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- include expanding its chemical space through library synthesis and high-throughput screening. By generating a diverse set of derivatives, scientists can identify compounds with enhanced potency and selectivity for specific targets. Computational modeling techniques can also play a crucial role in predicting the behavior of this compound and guiding experimental efforts.

In conclusion, Acetic acid, 2-[2-(1-piperidinyl)ethoxy]- (CAS No. 1527763-35-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to contribute to advancements in medicinal chemistry and biotechnology.